N-(3,5-difluorobenzyl)-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-4-methyl-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H13F2N3OS/c1-10-14(23-16(20-10)21-4-2-3-5-21)15(22)19-9-11-6-12(17)8-13(18)7-11/h2-8H,9H2,1H3,(H,19,22)
• InChI Key: PCARKZJFDDWOLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCC3=CC(=CC(=C3)F)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(3,5-difluorobenzyl)-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide often involves multi-step chemical reactions, starting from basic chemical entities to achieve the desired complex molecule. For instance, the synthesis of related compounds has been achieved through processes involving reactions such as cycloaddition, chlorination, and amination, highlighting the complexity and the precision required in the synthesis of such compounds (Wang et al., 2013). These processes are meticulously designed to ensure the formation of the desired product with high purity and yield.

Molecular Structure Analysis

The molecular structure of this compound, and its analogs, is typically analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These analytical methods provide detailed information about the molecular geometry, electronic structure, and the spatial arrangement of atoms within the molecule, which are crucial for understanding the compound's reactivity and properties (Song et al., 2008).

Chemical Reactions and Properties

Compounds like this compound participate in a variety of chemical reactions, reflecting their reactivity and functional utility in synthetic chemistry. Their reactions can include nucleophilic substitution, cyclization, and interaction with catalysts, which enable the formation of complex structures and the introduction of functional groups into the molecule. These reactions underscore the compound’s versatility and its potential as an intermediate in the synthesis of more complex molecules (Cao et al., 2019).